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Compound of Interest

Compound Name: Hypoxanthine-15N4

Cat. No.: B12404558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hypoxanthine-15N4, a stable isotope-
labeled purine derivative crucial for a range of applications in biomedical research. This
document details its fundamental properties, relevant experimental protocols, and its role in
metabolic pathways, offering a valuable resource for professionals in drug development and life
sciences.

Core Physicochemical Data

Hypoxanthine-15N4, the 15N-labeled form of hypoxanthine, is a vital tool in metabolic studies,
particularly as a tracer for quantitative analysis. Its physical and chemical properties are
summarized below.

Property Value Source
CAS Number 77910-30-6 [11[2]
Molecular Weight 140.09 g/mol [2][3]
Chemical Formula CsH415N4O [2]
Appearance White to off-white solid

Purity >98%

Unlabeled CAS 68-94-0
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Applications in Research

Hypoxanthine-15N4 serves as an internal standard and tracer in various analytical techniques,
including NMR, GC-MS, and LC-MS. Its primary application lies in studying metabolic
pathways, particularly those related to purine metabolism and as an indicator of hypoxia. The
stable isotope labeling allows for the precise tracking and quantification of hypoxanthine and its
metabolites within biological systems.

Experimental Protocols

While specific experimental designs will vary based on the research question, the use of
Hypoxanthine-15N4 as an internal standard in mass spectrometry-based metabolomics is a
common application. A generalized workflow for such an experiment is outlined below.

Workflow for LC-MS based Metabolite Quantification
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Caption: A generalized workflow for the quantification of endogenous hypoxanthine using
Hypoxanthine-15N4 as an internal standard in an LC-MS experiment.

Metabolic Pathway Context

Hypoxanthine is a key intermediate in purine metabolism. It is formed from the deamination of
adenine and is a substrate for the enzyme xanthine oxidase, which converts it to xanthine and
subsequently to uric acid. This pathway is a significant source of reactive oxygen species. The
role of hypoxanthine in this pathway is depicted below.
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Caption: A simplified diagram of the purine catabolism pathway highlighting the central role of
hypoxanthine.

This technical guide provides a foundational understanding of Hypoxanthine-15N4 for its
effective application in research and development. For more detailed protocols and safety
information, please refer to the supplier's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Hypoxanthine-15N4: A Technical Overview for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404558#cas-number-and-molecular-weight-of-
hypoxanthine-15n4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

